Cas no 954572-17-9 (3-Amino-N-(6-methoxypyridin-3-yl)benzamide)

• Product Name: 3-Amino-N-(6-methoxypyridin-3-yl)benzamide
• CAS No: 954572-17-9
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 4778430
• Update Time: 2025-06-25

3-Amino-N-(6-methoxypyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(6-methoxypyridin-3-yl)benzamide
• NE28341
• Z927760006
• 3-Amino-N-(6-methoxypyridin-3-yl)benzamide

• Inchi： 1S/C13H13N3O2/c1-18-12-6-5-11(8-15-12)16-13(17)9-3-2-4-10(14)7-9/h2-8H,14H2,1H3,(H,16,17)
• InChI Key： CJVHQDOOYHPDNG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)NC(C1C=CC=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2

Additional information on 3-Amino-N-(6-methoxypyridin-3-yl)benzamide

3-Amino-N-(6-methoxypyridin-3-yl)benzamide: An Overview of CAS No. 954572-17-9

3-Amino-N-(6-methoxypyridin-3-yl)benzamide (CAS No. 954572-17-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The chemical structure of 3-Amino-N-(6-methoxypyridin-3-yl)benzamide consists of an amino group attached to a benzamide moiety, which is further substituted with a 6-methoxypyridin-3-yl group. This specific arrangement of functional groups imparts the compound with unique pharmacological properties, making it a valuable candidate for drug development.

Recent studies have highlighted the anti-inflammatory properties of 3-Amino-N-(6-methoxypyridin-3-yl)benzamide. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 3-Amino-N-(6-methoxypyridin-3-yl)benzamide could be a potential therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-Amino-N-(6-methoxypyridin-3-yl)benzamide has also shown neuroprotective properties. A study conducted by a team at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress and apoptosis. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/Akt and MAPK pathways, which are crucial for cell survival and function.

The pharmacokinetic profile of 3-Amino-N-(6-methoxypyridin-3-yl)benzamide has been extensively studied to evaluate its suitability for clinical applications. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for oral administration. Additionally, preclinical studies have demonstrated that 3-Amino-N-(6-methoxypyridin-3-yl)benzamide is well-tolerated at therapeutic doses, with minimal adverse effects observed.

In the context of drug discovery and development, 3-Amino-N-(6-methoxypyridin-3-yl)benzamide has been evaluated in several preclinical models. For instance, in a mouse model of multiple sclerosis, treatment with this compound significantly reduced demyelination and improved motor function. These results underscore the potential of 3-Amino-N-(6-methoxypyridin-3-yl)benzamide as a novel therapeutic option for neurodegenerative diseases.

The synthesis of 3-Amino-N-(6-methoxypyridin-3-yl)benzamide has been optimized to ensure high yield and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 3-amino-benzoic acid with 6-methoxypyridine in the presence of coupling reagents such as HATU or EDC·HCl. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.

In conclusion, 3-Amino-N-(6-methoxypyridin-3-yl)benzamide (CAS No. 954572-17-9) is a promising compound with diverse pharmacological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications, paving the way for its use in clinical settings.